Cas no 1855194-64-7 (1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol)

• Product Name: 1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol
• CAS No: 1855194-64-7
• MF: C₈H₁₆FNO₂
• MW: 177.216546058655
• CID: 5843499
• PubChem ID: 165788060
• Update Time: 2025-09-27

1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol
• EN300-1645971
• 1855194-64-7
• 1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol

• Inchi： 1S/C8H16FNO2/c9-4-7(11)3-8(5-10)1-2-12-6-8/h7,11H,1-6,10H2
• InChI Key： KVFFMSGBNAJUBM-UHFFFAOYSA-N
• SMILES： FCC(CC1(CN)COCC1)O

Computed Properties

• Exact Mass: 177.11650692g/mol
• Monoisotopic Mass: 177.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol

Comprehensive Overview of 1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol (CAS No. 1855194-64-7): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, 1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol (CAS No. 1855194-64-7) has emerged as a compound of significant interest. This molecule, characterized by its unique oxolane (tetrahydrofuran) ring and fluorinated propanol moiety, offers versatile applications in drug discovery and material science. Researchers are increasingly focusing on its potential as a bioactive scaffold, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors.

The structural features of 1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol include a polar aminomethyl group and a fluorine atom, which enhance its binding affinity to biological targets. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. With the growing demand for fluorinated building blocks in medicinal chemistry, this compound aligns with trends in FDAA (Fluorine in Drug Design and Application) research.

From a synthetic perspective, the oxolan-3-yl core of CAS No. 1855194-64-7 enables efficient ring-opening reactions, making it valuable for peptide mimetics development. Its chiral centers also attract attention in asymmetric catalysis, addressing the pharmaceutical industry's need for enantioselective synthesis. Notably, its metabolic stability—a frequently searched term in ADME/Tox studies—has been investigated for improved drug-like properties.

Environmental and regulatory considerations are paramount in modern chemistry. While not classified as hazardous, 1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol requires standard laboratory safety protocols. Its green chemistry potential is being explored through solvent-free synthesis methods, resonating with the sustainable chemistry movement—a top search query among researchers.

In material science, this compound's hydrogen-bonding capacity facilitates the development of supramolecular polymers. Patent analyses reveal its utility in OLED materials, linking to the booming flexible electronics market. Such interdisciplinary applications underscore why CAS No. 1855194-64-7 ranks high in SciFinder and Reaxys database searches.

Ongoing research explores its derivatives for antiviral activity, particularly against RNA viruses—a timely focus given global health trends. Computational studies using AI-assisted molecular docking (a trending search term) predict strong interactions with viral proteases. These findings position the compound as a candidate for repurposing strategies in drug development pipelines.

Quality control of 1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol involves advanced HPLC-MS techniques, ensuring compliance with ICH guidelines—another frequently searched regulatory topic. Suppliers emphasize batch-to-batch consistency, critical for preclinical studies where compound purity directly impacts experimental reproducibility.

The compound's logP value and water solubility data are extensively documented, addressing common queries in pharmacokinetic modeling. Its compatibility with click chemistry protocols further expands its utility in bioconjugation, meeting demands in antibody-drug conjugate (ADC) research—a rapidly growing sector in oncology therapeutics.

In conclusion, 1-[3-(Aminomethyl)oxolan-3-yl]-3-fluoropropan-2-ol (CAS No. 1855194-64-7) represents a multifaceted tool for modern chemical research. Its intersection with drug discovery, material innovation, and sustainable practices ensures its continued relevance. As synthetic methodologies advance, this compound will likely play pivotal roles in addressing current challenges in personalized medicine and smart materials engineering.